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For researchers and scientists engaged in long-term experiments, particularly within the realms

of drug development and sensitive analytical procedures, the selection of laboratory

consumables can significantly impact both the integrity of the data and the overall cost of the

research. High-vacuum grease, a seemingly minor component, plays a critical role in

maintaining the necessary experimental conditions. This guide provides a comprehensive

evaluation of Apiezon L grease, comparing its performance and cost-effectiveness against

common alternatives to aid in informed decision-making for long-duration applications.

Performance Characteristics of High-Vacuum
Greases
The suitability of a vacuum grease for long-term experiments is primarily determined by its

physical and chemical properties under vacuum conditions over extended periods. Key

parameters include vapor pressure, thermal stability, material compatibility, and resistance to

chemical degradation.

Apiezon L is a hydrocarbon-based grease renowned for its extremely low vapor pressure and

excellent lubricating properties at ambient temperatures.[1][2] It is silicone- and halogen-free,

which is a critical attribute for applications sensitive to contamination, such as mass

spectrometry and electron microscopy.[3] The absence of silicones prevents the phenomenon

of "creep," where the grease migrates from its point of application and contaminates

surrounding surfaces.[2]
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In contrast, silicone-based greases, such as Dow Corning High Vacuum Grease, are also

widely used and offer a broad temperature operating range. However, their tendency to creep

and the potential for silicone contamination can be a significant drawback in sensitive analytical

setups.[4] Fluorocarbon-based greases, like Krytox LVP, offer exceptional chemical inertness

and thermal stability but typically come at a higher initial cost.[4]

For long-term experiments, the stability of the grease is paramount. Apiezon L exhibits good

resistance to oxidation and is stable for long-term use, provided it is stored correctly to prevent

the absorption of volatile substances.[5] Studies on lubricants for space applications, which

involve long-term exposure to vacuum, have highlighted the importance of low outgassing and

material stability, characteristics where hydrocarbon greases like Apiezon L perform well.

Experimental Data Summary
To provide a clear comparison, the following tables summarize the key performance indicators

and cost of Apiezon L and its common alternatives. The data is compiled from manufacturer

specifications and available safety data sheets.

Table 1: Physical and Chemical Properties of High-Vacuum Greases

Property Apiezon L
Dow Corning High
Vacuum Grease

Krytox LVP Grease

Base Oil Hydrocarbon Silicone
Perfluoropolyether

(PFPE)

Vapor Pressure @

20°C (Torr)
7 x 10⁻¹¹[1] ~10⁻⁶ <10⁻¹³

Temperature Range

(°C)
10 to 30[1] -40 to 200 -15 to 300[6]

Silicone-Free Yes[3] No Yes

Halogen-Free Yes[7] Yes No

Chemical Inertness Good Good Excellent

Radiation Resistance Yes[3] Moderate Good
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Table 2: Cost Comparison of High-Vacuum Greases

Product
Supplier
Example

Unit Size
(grams)

Approximate
Price (USD)

Price per Gram
(USD)

Apiezon L AJVS 50 $250.00[1] $5.00

Apiezon L
Accu-Glass

Products
28.35 (1 oz) $262.00[8] $9.24

Apiezon L eBay 25 $130.00[9] $5.20

Dow Corning

High Vacuum

Grease

eBay 150
$25.00 -

$45.00[9]
$0.17 - $0.30

DuPont

MOLYKOTE

High Vacuum

Grease

Accu-Glass

Products
150 $73.00[8] $0.49

Krytox LVP

Grease
VacOil 56.7 (2 oz) Not specified -

Note: Prices are subject to change and may vary between suppliers.

Experimental Protocols: The Role of Vacuum
Grease
The choice of vacuum grease is critical in techniques that rely on high-vacuum conditions to

minimize background noise and contamination.

Mass Spectrometry Workflow
In mass spectrometry, maintaining a high vacuum is essential for ion flight and detection. Any

outgassing from materials within the vacuum chamber, including grease, can lead to

contaminant peaks and interfere with the analysis. The silicone-free nature of Apiezon L makes

it a preferred choice for sealing vacuum connections and O-rings in mass spectrometer

systems to prevent such contamination.[3]
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Mass Spectrometry Workflow with High-Vacuum System.

Cryo-Scanning Electron Microscopy (Cryo-SEM) Sample
Preparation
In Cryo-SEM, samples are rapidly frozen and observed in a hydrated state at cryogenic

temperatures. Maintaining a high vacuum is crucial to prevent ice crystal formation and

contamination on the cold sample surface. Apiezon N, a related hydrocarbon grease, is often

used in cryogenic applications for mounting samples due to its ability to remain effective at low

temperatures. The principles of avoiding contamination are equally critical in this application.
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Cryo-SEM Sample Preparation and Imaging Workflow.
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Logical Framework for Grease Selection in Long-
Term Experiments
The decision-making process for selecting a high-vacuum grease for long-term experiments

involves a trade-off between performance, cost, and the specific requirements of the

application.
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Decision-making framework for selecting high-vacuum grease.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1171838?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
The cost-effectiveness of Apiezon L grease for long-term experiments is a multifaceted

consideration. While its initial purchase price per gram is higher than that of standard silicone

greases, its long-term value becomes apparent in applications where sample purity and data

integrity are paramount. The avoidance of contamination from silicone "creep" can prevent

costly experimental failures and the need for time-consuming cleaning of sensitive equipment.

For ultra-high vacuum applications and experiments sensitive to organic contaminants, such as

mass spectrometry and certain surface science techniques, the extremely low vapor pressure

and hydrocarbon nature of Apiezon L make it a superior choice, justifying its higher initial cost.

However, for general high-vacuum applications with less stringent purity requirements or those

operating at elevated temperatures, a high-quality silicone grease may offer a more economical

solution. Ultimately, the most cost-effective choice depends on a thorough evaluation of the

specific experimental requirements and a risk assessment of potential contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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